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Compound of Interest

Compound Name: 2-Hexyl-1-decanol-d3

CAS No.: 1246820-61-0

Cat. No.: B565605

Get Quote

2-Hexyl-1-decanol is a primary alcohol with a branched-chain structure, specifically a β-

alkylated dimer alcohol.[1] This class of compounds, known as Guerbet alcohols, is produced

via the Guerbet reaction, a self-condensation of primary alcohols at elevated temperatures.[1]

The resulting branched structure confers unique physicochemical properties compared to their

linear counterparts, including significantly lower melting points, reduced viscosity, and excellent

thermal and oxidative stability.[1][2] These characteristics make them highly valuable in

cosmetics as emollients, in industrial settings as lubricants and plasticizers, and increasingly, in

pharmaceutical sciences.[2][3]

The introduction of deuterium atoms to create 2-Hexyl-1-decanol-d3 provides a powerful tool

for specific research applications. Isotopic labeling is a critical technique in drug metabolism

and pharmacokinetic (DMPK) studies, quantitative analysis using mass spectrometry (as

internal standards), and for probing reaction mechanisms. This guide will explore the properties

of the deuterated species in the context of its well-characterized parent compound.
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2-Hexyl-1-decanol is a colorless, oily liquid with a mild, sweet odor.[4] Its long, branched alkyl

chain renders it hydrophobic, with limited solubility in water but good solubility in organic

solvents like alcohols and oils.[5] The defining feature of Guerbet alcohols is their wide liquid

range; 2-Hexyl-1-decanol remains liquid at room temperature and has a very low melting point,

which simplifies handling and formulation processes.[2][6]

The properties of 2-Hexyl-1-decanol-d3 are nearly identical to the non-deuterated form, with

the primary difference being its molecular weight due to the three deuterium atoms. The

specific isotopologue detailed in available literature is 2-hexyldecan-10,10,10-d3-1-ol,

indicating the terminal methyl group of the decanol backbone is deuterated.[7]
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Property 2-Hexyl-1-decanol
2-Hexyl-1-decanol-
d3

Source(s)

IUPAC Name 2-hexyldecan-1-ol
2-hexyldecan-

10,10,10-d3-1-ol
[4][7]

Synonyms

Hexyldecanol,

Guerbet C16, Isofol

16

- [5]

CAS Number 2425-77-6 1246820-61-0 [4][7]

Molecular Formula C₁₆H₃₄O C₁₆H₃₁D₃O [4]

Molecular Weight 242.44 g/mol 245.46 g/mol [4][7]

Physical State Colorless, oily liquid Liquid (inferred) [4][5]

Melting Point -21 to -15 °C
Similar to non-

deuterated form

Boiling Point
193-197 °C @ 33

mmHg

Similar to non-

deuterated form

Density ~0.836 g/mL at 25 °C
Similar to non-

deuterated form

Solubility

Insoluble in water;

Soluble in alcohols,

oils

Insoluble in water;

Soluble in alcohols,

oils

[5][6]

Refractive Index n20/D 1.449
Similar to non-

deuterated form

Section 2: Synthesis of the Core Structure via the
Guerbet Reaction
The industrial synthesis of 2-Hexyl-1-decanol relies on the Guerbet reaction, which converts a

primary alcohol (in this case, n-octanol) into its β-branched dimer.[8][9] This reaction requires a

multifunctional catalyst capable of performing dehydrogenation, condensation, and

hydrogenation steps.[1]
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The overall reaction can be summarized as: 2 CH₃(CH₂)₇OH →

CH₃(CH₂)₇CH(CH₂CH₂CH₂CH₂CH₃)CH₂OH + H₂O

The mechanism proceeds through several key stages:

Dehydrogenation: The primary alcohol is oxidized to its corresponding aldehyde.

Aldol Condensation: The aldehyde undergoes a base-catalyzed aldol condensation with

another molecule of itself.

Dehydration: The resulting β-hydroxy aldehyde readily dehydrates to form an α,β-

unsaturated aldehyde.

Hydrogenation: The unsaturated aldehyde is then reduced in a two-step process. First, the

carbon-carbon double bond is hydrogenated, followed by the reduction of the aldehyde

group back to a primary alcohol, yielding the final Guerbet alcohol.[1]
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1. Dehydrogenation 2. Aldol Condensation & Dehydration 3. Hydrogenation

2x n-Octanol n-Octanal
-H₂

α,β-Unsaturated Aldehyde

+ n-Octanal
-H₂O

2-Hexyl-1-decanol
+2H₂

Synthesis Output

Purification

Characterization

Crude Product

Vacuum Distillation

Pure 2-Hexyl-1-decanol-d3

Mass Spectrometry (MS)
Confirm M+3

¹H NMR
Confirm absence of -CH₃ signal

FTIR
Confirm functional groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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